![molecular formula C12H12O B015308 1-Naphthaleneethanol CAS No. 773-99-9](/img/structure/B15308.png)
1-Naphthaleneethanol
Overview
Description
1-Naphthaleneethanol (1-NE) is an organic compound used in a variety of scientific and industrial applications. It is a natural product, derived from naphthalene, and is a colourless liquid with a strong odour. It is used in a variety of synthetic processes, such as the synthesis of pharmaceuticals, and has been studied for its potential as a fuel additive. It has also been used as a solvent for paints and coatings.
Scientific Research Applications
Electronics and Sensing : Naphthalene diimides (NDIs), related to 1-Naphthaleneethanol, show potential in conducting thin films, molecular sensors, energy transfer, host-guest chemistry, and artificial photosynthesis (Bhosale, Jani, & Langford, 2008).
Solar Cells and Optics : Compounds based on naphthalene have shown promising electro-optical, nonlinear, and charge transfer properties, making them potential candidates for applications like dye-sensitized solar cells and nonlinear optics (Irfan et al., 2017).
Biomedical Applications : A synthesized naphthalene diimide carrying two dicobalt hexacarbonyl complexes can effectively serve as an infrared probe for monitoring double-stranded DNA (Ohtsuka, Komizo, & Takenaka, 2010).
Medicinal and Environmental Applications : Naphthalene diimides also show potential in supramolecular chemistry, sensors, catalysis, and medicinal applications, though overcoming key obstacles is necessary for real-world applications (Kobaisi et al., 2016).
Environmental Health and Safety : Urinary 1-naphthol levels from carbaryl exposure are linked to sperm motility, while 2-naphthol levels from naphthalene exposure are linked to sperm DNA damage, indicating its relevance in environmental epidemiology (Meeker et al., 2006).
Bioremediation : The directed evolution of toluene ortho-monooxygenase in Burkholderia cepacia G4 has significantly increased its activity for degrading chlorinated ethenes and synthesizing 1-naphthol, benefiting environmental restoration and green chemistry (Canada et al., 2002).
Safety and Hazards
In case of skin contact with 1-Naphthaleneethanol, it is recommended to wash off with soap and plenty of water . If inhaled, move the person into fresh air and give artificial respiration if needed . If swallowed, never give anything by mouth to an unconscious person . It is always recommended to use personal protective equipment when handling this chemical .
Mechanism of Action
1-Naphthaleneethanol, also known as 2-(1-Naphthyl)ethanol, is a chemical compound with the molecular formula C12H12O . This article will discuss its mechanism of action, including its primary targets, mode of action, affected biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Biochemical Pathways
For instance, (S)-1-(1-naphthyl)ethanol, a derivative of this compound, is used in the production of mevinic acid analog, a potent cholesterol agent . It acts as an HMG-CoA reductase inhibitor and is hence used in the synthesis of statins , which are lipid-lowering drugs used to lower cholesterol in the body .
Result of Action
As mentioned earlier, its derivative (s)-1-(1-naphthyl)ethanol is known to inhibit hmg-coa reductase, which can lead to a decrease in cholesterol levels .
properties
IUPAC Name |
2-naphthalen-1-ylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7,13H,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXWNCMHRJCOWDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00228020 | |
Record name | Naphthalen-1-ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00228020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
773-99-9 | |
Record name | 1-Naphthaleneethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=773-99-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Naphthalen-1-ethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000773999 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Naphthaleneethanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28342 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Naphthalen-1-ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00228020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Naphthalen-1-ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.146 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why was 1-Naphthaleneethanol chosen for this study?
A1: this compound was specifically chosen as a fluorescent label in this study due to its ability to react with the stabilizer phase of the poly(vinyl acetate) particles. This allowed researchers to track the swelling behavior of the rubbery poly(2-ethylhexyl methacrylate) (PEHMA) phase within the particles [].
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